5-Chloro-2-(4-methyl-imidazol-1-yl)-benzonitrile

• Molecular Formula: C11H8ClN3
• Molecular Weight: 217.65 g/mol
• IUPAC Name: 5-chloro-2-(4-methylimidazol-1-yl)benzonitrile
• InChI: InChI=1S/C11H8ClN3/c1-8-6-15(7-14-8)11-3-2-10(12)4-9(11)5-13/h2-4,6-7H,1H3
• InChI Key: HIACRVUPDQVTKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C=N1)C2=C(C=C(C=C2)Cl)C#N

Description

5-Chloro-2-(4-methyl-imidazol-1-yl)-benzonitrile is a useful research compound. Its molecular formula is C11H8ClN3 and its molecular weight is 217.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

As described for example 84a, 5-chloro-2-fluoro-benzonitrile was reacted with 4-methylimidazole and potassium carbonate for 20 h at 90° C. After aqueous workup and crystallization from ethyl acetate the title compound was obtained as a white solid (yield: 63%). MS: m/e=218.2 [M+H]+.